Cas no 61155-69-9 (1H-Indole-1-acetic acid, ethyl ester)

• Product Name: 1H-Indole-1-acetic acid, ethyl ester
• CAS No: 61155-69-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 490236
• PubChem ID: 967684
• Update Time: 2025-04-19

1H-Indole-1-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, ethyl ester
• ethyl 2-indol-1-ylacetate
• DKMSTBXXTNPNPU-UHFFFAOYSA-N
• AKOS008967948
• SCHEMBL3864912
• DTXSID20359522
• indole-N-acetic acid, ethyl ester
• indole-N-acetic Acid Ethyl Ester
• ethyl 2-(1h-indol-1-yl)acetate
• 61155-69-9
• indol-1-yl-acetic acid ethyl ester

• MDL： MFCD05813687
• Inchi： 1S/C12H13NO2/c1-2-15-12(14)9-13-8-7-10-5-3-4-6-11(10)13/h3-8H,2,9H2,1H3
• InChI Key： DKMSTBXXTNPNPU-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23